Cas no 393838-70-5 (N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide)

• Product Name: N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide
• CAS No: 393838-70-5
• MF: C₁₆H₁₀N₄O₂S₄
• MW: 418.536197185516
• CID: 5853729
• PubChem ID: 3644819
• Update Time: 2025-05-22

N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N,N'-[4,4'-bithiazole]-2,2'-diylbis- (9CI)
• SR-01000008730
• F0715-0293
• SR-01000008730-1
• AKOS024598190
• N,N'-([4,4'-bithiazole]-2,2'-diyl)bis(thiophene-2-carboxamide)
• N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide
• N-[4-[2-(thiophene-2-carbonylamino)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• 393838-70-5

• Inchi： 1S/C16H10N4O2S4/c21-13(11-3-1-5-23-11)19-15-17-9(7-25-15)10-8-26-16(18-10)20-14(22)12-4-2-6-24-12/h1-8H,(H,17,19,21)(H,18,20,22)
• InChI Key： HOEFJGPIBOAFOF-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC(NC(C3SC=CC=3)=O)=N2)N=C1NC(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 417.96866027g/mol
• Monoisotopic Mass: 417.96866027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Density: 1.629±0.06 g/cm3(Predicted)
• pka: 5.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide

Comprehensive Analysis of N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide (CAS 393838-70-5)

The compound N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide (CAS 393838-70-5) is a sophisticated heterocyclic molecule featuring dual thiophene and thiazole moieties. Its intricate structure has garnered significant attention in pharmaceutical and materials science research due to its potential applications in small-molecule drug development and organic electronics. The presence of multiple hydrogen-bonding sites and conjugated systems makes this compound particularly interesting for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent studies highlight the growing importance of thiazole-thiophene hybrids in addressing challenges related to bioavailability and target selectivity in drug design. The CAS 393838-70-5 compound's unique architecture, with its amide-linked thiazole cores, demonstrates remarkable potential as a scaffold for kinase inhibitors—a hot topic in oncology research. Computational chemistry approaches, including molecular docking simulations, suggest this molecule may interact favorably with various protein binding sites, sparking interest in its therapeutic applications.

From a synthetic chemistry perspective, the preparation of N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide involves sophisticated cross-coupling reactions and amide bond formations. Researchers are particularly interested in optimizing its synthesis through green chemistry approaches, responding to the pharmaceutical industry's demand for sustainable synthesis methods. The compound's crystallographic data and solubility profiles have become frequent search terms among chemists working on formulation development.

In materials science, the π-conjugated system of this thiophene-thiazole derivative shows promise for organic semiconductor applications. Its electronic properties are being investigated for potential use in OLED technologies and organic photovoltaics—areas experiencing rapid growth due to the push for renewable energy solutions. The compound's thermal stability and charge transport characteristics make it a subject of numerous structure-property relationship studies.

Analytical characterization of CAS 393838-70-5 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The scientific community has shown increasing interest in its polymorphic forms and solid-state properties, particularly regarding how these factors influence drug delivery systems. Recent publications have explored its potential as a cocrystal former, addressing current challenges in pharmaceutical solubility enhancement.

The safety profile and ADME properties (Absorption, Distribution, Metabolism, and Excretion) of this compound remain active areas of investigation. With the rise of computational ADME prediction tools, researchers are increasingly searching for molecular descriptors and QSAR models related to thiazole-containing compounds. The metabolic stability of such structures is particularly relevant to medicinal chemistry optimization strategies.

Patent literature reveals growing commercial interest in thiophene-thiazole hybrids, with CAS 393838-70-5 appearing in several applications related to kinase modulation and inflammatory pathways. This aligns with current pharmaceutical trends focusing on precision medicine and targeted therapies. The compound's intellectual property landscape continues to evolve as researchers uncover new biological activities and structure-based design opportunities.

Future research directions for this compound likely include exploration of its structure-activity relationships against emerging biological targets, optimization of its physicochemical properties for specific applications, and development of innovative synthetic methodologies. As the scientific community continues to investigate heterocyclic compounds with drug-like properties, N-{4-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}thiophene-2-carboxamide stands as a compelling case study in rational drug design and functional materials development.